Cas no 941977-49-7 (N'-(3,4-dimethoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide)

• Product Name: N'-(3,4-dimethoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide
• CAS No: 941977-49-7
• MF: C₂₆H₂₉N₃O₅
• MW: 463.52556681633
• CID: 5459287
• Update Time: 2025-07-10

N'-(3,4-dimethoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3,4-dimethoxyphenyl)-N-(2-morpholin-4-yl-2-naphthalen-1-ylethyl)oxamide
• N'-(3,4-dimethoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide

• Inchi： 1S/C26H29N3O5/c1-32-23-11-10-19(16-24(23)33-2)28-26(31)25(30)27-17-22(29-12-14-34-15-13-29)21-9-5-7-18-6-3-4-8-20(18)21/h3-11,16,22H,12-15,17H2,1-2H3,(H,27,30)(H,28,31)
• InChI Key： JXLCHGBEZAWONG-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCOCC1)C1=C2C(C=CC=C2)=CC=C1)(=O)C(NC1=CC=C(OC)C(OC)=C1)=O

Additional information on N'-(3,4-dimethoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide

Introduction to N'-(3,4-dimethoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide (CAS No. 941977-49-7)

N'-(3,4-dimethoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 941977-49-7, represents a confluence of aromatic rings, heterocyclic structures, and functional groups that make it a promising candidate for various biochemical applications.

The molecular structure of this compound features a central ethylethanediamide backbone, which is flanked by two distinct aromatic moieties: a 3,4-dimethoxyphenyl group and a naphthalen-1-yl group. The presence of these aromatic components not only contributes to the compound's stability but also enhances its potential for interactions with biological targets. Specifically, the morpholin-4-yl group appended to the ethylethanediamide moiety introduces a polar and basic character, which is conducive to binding with various biomolecules.

In recent years, there has been a surge in research focused on developing novel molecular entities with enhanced pharmacological profiles. The compound N'-(3,4-dimethoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide stands out in this context due to its ability to modulate multiple biological pathways simultaneously. This multitarget approach has become increasingly relevant in the treatment of complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes that play crucial roles in disease progression. For instance, studies have suggested that the structural features of N'-(3,4-dimethoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide may enable it to interact with kinases and phosphodiesterases, which are frequently dysregulated in pathological states. These interactions could lead to the development of therapeutic agents that exhibit higher specificity and lower toxicity compared to existing treatments.

The dimethoxyphenyl moiety is particularly noteworthy for its ability to enhance solubility and bioavailability, which are critical factors in drug design. Additionally, the naphthalen-1-yl group contributes to the compound's hydrophobicity, allowing it to penetrate biological membranes effectively. This balance between hydrophilic and hydrophobic properties is essential for achieving optimal pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules with greater accuracy. When applied to N'-(3,4-dimethoxyphenyl)-N-2-(morpholin-4-yl)-2-(naphthalen-1-yl)ethylethanediamide, these computational methods have revealed potential interactions with targets such as cyclooxygenase (COX) enzymes and matrix metalloproteinases (MMPs). Such insights are invaluable for guiding experimental design and optimizing lead compounds for clinical development.

The morpholin-4-yl group has been particularly studied for its role in enhancing binding affinity and selectivity. This functional unit is known to form stable hydrogen bonds with various biological targets, making it an attractive moiety for drug design. In combination with the other structural elements present in N'-(3,4-dimethoxyphenyl)-N-2-(morpholin-4-y l)-2-(naphthalen -1 -y l)ethylethanediamide, this creates a robust framework for developing molecules with enhanced therapeutic potential.

Ongoing research is exploring the synthetic pathways that can be employed to produce derivatives of this compound with improved pharmacological properties. By modifying specific functional groups or introducing new ones, scientists aim to create analogs that exhibit superior efficacy and reduced side effects. The versatility of the ethylethanediamide core makes it an ideal scaffold for such modifications.

The intersection of organic chemistry and biochemistry has led to innovative approaches for drug discovery, and compounds like N'-(3,4-dimethoxyphenyl)-N -2 -(morpholin -4 -y l ) -2 -(naphthalen -1 -y l ) ethylethanediamide exemplify this synergy. By leveraging cutting-edge synthetic techniques and computational tools, researchers are able to design molecules that target specific disease mechanisms with unprecedented precision.

In conclusion, the compound CAS No. 941977 - 49 -7 represents a significant advancement in pharmaceutical chemistry due to its intricate structure and multifaceted functionality. Its potential as a therapeutic agent is underscored by its ability to modulate key biological pathways and its compatibility with modern drug design principles. As research continues to uncover new applications for this molecule, it is likely that it will play an important role in the development of next-generation therapeutics.